Cas no 250714-78-4 (N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE)

• Product Name: N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE
• CAS No: 250714-78-4
• MF: C₁₉H₁₃F₄NO₃S₂
• MW: 443.435036420822
• CID: 5165277
• Update Time: 2026-03-04

N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE
• N-(4-fluorophenyl)-3-{[3-(trifluoromethyl)phenyl]methanesulfonyl}thiophene-2-carboxamide

• Inchi： 1S/C19H13F4NO3S2/c20-14-4-6-15(7-5-14)24-18(25)17-16(8-9-28-17)29(26,27)11-12-2-1-3-13(10-12)19(21,22)23/h1-10H,11H2,(H,24,25)
• InChI Key： RBCLFKLYLYJDDS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)SC=CC=1S(CC1=CC=CC(C(F)(F)F)=C1)(=O)=O

Additional information on N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE

Introduction to N-(4-FLUOROPHENYL)-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-2-THIOPHENECARBOXAMIDE (CAS No. 250714-78-4)

N-(4-fluorophenyl)-3-([3-(trifluoromethyl)benzyl]sulfonyl)-2-thiophenecarboxamide (CAS No. 250714-78-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of this compound incorporates several key functional groups, including a 4-fluorophenyl moiety, a 3-(trifluoromethyl)benzyl sulfonyl group, and a 2-thiophenecarboxamide moiety. These structural elements contribute to its distinctive reactivity and biological activity. The presence of the 4-fluorophenyl group, for instance, is known to enhance binding affinity and metabolic stability, while the 3-(trifluoromethyl)benzyl sulfonyl group introduces lipophilicity and electronic modulation. The 2-thiophenecarboxamide moiety further adds to its potential by providing a site for further chemical modifications and biological interactions.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. N-(4-fluorophenyl)-3-([3-(trifluoromethyl)benzyl]sulfonyl)-2-thiophenecarboxamide has emerged as a compound of interest in this context due to its ability to modulate key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Its unique structural features have been leveraged to design molecules with enhanced selectivity and efficacy.

The synthesis of N-(4-fluorophenyl)-3-([3-(trifluoromethyl)benzyl]sulfonyl)-2-thiophenecarboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-fluorophenyl group typically begins with fluorination reactions, followed by sulfonylation using the 3-(trifluoromethyl)benzyl sulfonyl chloride. The final step involves the formation of the amide bond with the 2-thiophenecarboxamide moiety, which is often achieved through nucleophilic substitution or coupling reactions.

The biological activity of this compound has been extensively studied in various preclinical models. Initial investigations have revealed that it exhibits potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The presence of the -trifluoromethyl